1-(cyanomethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid
Overview
Description
1-(Cyanomethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid, commonly known as CTP, is a synthetic organic compound used in a variety of scientific applications. It is a member of the pyrazole family, which is a group of five-membered heterocyclic compounds with a nitrogen atom in the middle. CTP has a unique structure that makes it highly reactive and useful in a variety of scientific and industrial applications.
Mechanism of Action
CTP is a highly reactive compound and can easily undergo various chemical reactions. In the presence of a base, CTP can react with cyanoacetylene to form 1-(cyanomethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid. It can also react with anhydrous ammonia and malononitrile to form various products.
Biochemical and Physiological Effects
CTP has been studied for its potential biochemical and physiological effects. Studies have shown that CTP can inhibit the growth of certain bacteria, fungi, and viruses. It has also been shown to have anti-inflammatory and antioxidant properties. The exact mechanism of action of CTP is not yet fully understood.
Advantages and Limitations for Lab Experiments
CTP is a highly reactive compound and can be used in a variety of laboratory experiments. It is relatively easy to synthesize and can be used to synthesize a wide range of organic compounds. However, CTP is a highly toxic compound and should be handled with caution.
Future Directions
The potential applications of CTP are still being explored. Future research could focus on the development of new synthetic methods for the synthesis of CTP, as well as the development of new applications for CTP. Additionally, further research could focus on the biochemical and physiological effects of CTP and its mechanism of action. Finally, research could also be conducted to explore the potential toxicity of CTP and the development of methods to reduce its toxicity.
Scientific Research Applications
CTP has a wide range of applications in scientific research. It has been used in the synthesis of various organic compounds, such as nitriles, amides, and esters. It has also been used in the synthesis of pharmaceuticals and other biologically active compounds. CTP has also been used in the synthesis of polymers, dyes, and other materials.
properties
IUPAC Name |
1-(cyanomethyl)-3-thiophen-3-ylpyrazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7N3O2S/c11-2-3-13-5-8(10(14)15)9(12-13)7-1-4-16-6-7/h1,4-6H,3H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSYSTQUOVQWOFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1C2=NN(C=C2C(=O)O)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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